Cas no 87734-77-8 (Phyllolitorin (9CI))

• Product Name: Phyllolitorin (9CI)
• CAS No: 87734-77-8
• MF: C₄₉H₆₉N₁₁O₁₁S
• MW: 1020.20427012444
• CID: 724172
• PubChem ID: 5748287
• Update Time: 2025-05-25

Phyllolitorin (9CI) Chemical and Physical Properties

Names and Identifiers

• Phyllolitorin (9CI)
• Phyllolitorin
• 87734-77-8
• Phyllolitorin(9ci)
• Pglu-leu-trp-ala-val-gly-ser-phe-met-NH2
• Pgltavgspm
• Ranatensin, 2-L-leucine-3-de-L-proline-4-de-L-glutamine-9-L-serine-
• DTXSID30236597
• DTXCID60159088

• Inchi： 1S/C49H69N11O11S/c1-26(2)20-35(57-44(66)34-16-17-39(62)54-34)46(68)59-37(22-30-23-51-32-15-11-10-14-31(30)32)45(67)53-28(5)43(65)60-41(27(3)4)49(71)52-24-40(63)55-38(25-61)48(70)58-36(21-29-12-8-7-9-13-29)47(69)56-33(42(50)64)18-19-72-6/h7-15,23,26-28,33-38,41,51,61H,16-22,24-25H2,1-6H3,(H2,50,64)(H,52,71)(H,53,67)(H,54,62)(H,55,63)(H,56,69)(H,57,66)(H,58,70)(H,59,68)(H,60,65)/t28-,33-,34-,35-,36-,37-,38-,41-/m0/s1
• InChI Key： UIMIJUUMRLISQI-CFFYGWOLSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CO)NC(CNC([C@H](C(C)C)NC([C@H](C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(C)C)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1019.48987323g/mol
• Monoisotopic Mass: 1019.48987323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 72
• Rotatable Bond Count: 28
• Complexity: 1900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 366Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Phyllolitorin (9CI)

Phyllolitorin (9CI) and its Significance in Modern Chemical Biology

Phyllolitorin (9CI), with the CAS number 87734-77-8, is a naturally occurring flavonoid compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and diverse biological activities. This compound, derived from the marine alga Litorina obtusata, has been the subject of extensive research for its potential applications in pharmaceuticals, particularly in the development of novel therapeutic agents. The structural complexity and functional diversity of Phyllolitorin (9CI) make it a compelling candidate for further investigation into its mechanisms of action and therapeutic potential.

The chemical structure of Phyllolitorin (9CI) features a flavonoid core with specific modifications that contribute to its remarkable biological properties. Flavonoids are a class of polyphenolic compounds known for their antioxidant, anti-inflammatory, and anticancer activities. The unique arrangement of hydroxyl and methoxy groups in the Phyllolitorin (9CI) molecule enhances its interaction with various biological targets, making it a versatile compound for drug discovery.

Recent studies have highlighted the antimicrobial properties of Phyllolitorin (9CI), demonstrating its efficacy against a range of bacterial and fungal pathogens. This has been attributed to its ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. The compound's mechanism of action involves the induction of reactive oxygen species (ROS) in microbial cells, leading to oxidative stress and subsequent cell death. This finding is particularly significant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

In addition to its antimicrobial properties, Phyllolitorin (9CI) has shown promising results in preclinical studies related to cancer therapy. Research indicates that Phyllolitorin (9CI) can selectively inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell growth and survival. Specifically, it has been observed to suppress the activity of tyrosine kinases and other enzymes that are overexpressed in various types of cancer. These findings suggest that Phyllolitorin (9CI) could serve as a lead compound for the development of targeted therapies against cancer.

The pharmacokinetic profile of Phyllolitorin (9CI) is another area of active investigation. Studies have revealed that the compound exhibits good oral bioavailability and can be effectively metabolized by the body. This is crucial for developing it into a viable drug candidate, as poor bioavailability would limit its therapeutic efficacy. Furthermore, research on the metabolic pathways involved in Phyllolitorin (9CI) degradation has provided insights into potential drug-drug interactions and side effects, which are essential considerations for clinical translation.

The synthesis and isolation of Phyllolitorin (9CI) have also been optimized to ensure scalability for industrial applications. Advances in biotechnological methods have enabled the production of high-purity Phyllolitorin (9CI) from marine sources, making it more accessible for research and commercial purposes. Additionally, synthetic chemists have developed novel synthetic routes that allow for cost-effective production without compromising on quality.

The role of Phyllolitorin (9CI) in environmental science is another emerging area of interest. Flavonoids like Phyllolitorin (9CI) are known to play a role in plant defense mechanisms against environmental stressors such as UV radiation and pollutants. Research has shown that these compounds can act as natural antioxidants, protecting plants from oxidative damage. This has implications for agricultural practices, where enhancing plant resilience could lead to improved crop yields and food security.

The future directions for research on Phyllolitorin (9CI) include exploring its potential as a natural pesticide or herbicide. Given its efficacy against microbial pathogens, it may be possible to develop formulations based on Phyllolitorin (9CI) that could replace synthetic pesticides currently used in agriculture. This would not only reduce environmental pollution but also promote sustainable farming practices.

In conclusion, Phyllolitorin (9CI) is a multifaceted compound with significant potential in various fields ranging from pharmaceuticals to environmental science. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its applications in improving human health and environmental sustainability.